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Compound of Interest

Compound Name: 3-Bromo-5-nitroaniline

Cat. No.: B1329233

A Technical Guide to 3-Bromo-5-nitroaniline

This technical guide provides a concise overview of the fundamental physicochemical
properties of 3-Bromo-5-nitroaniline, tailored for researchers, scientists, and professionals in
drug development.

Core Physicochemical Data

3-Bromo-5-nitroaniline is an aromatic amine and a nitro compound. Its core quantitative data
are summarized in the table below for ease of reference.

Property Value Citations
Molecular Formula C6H5BrN202 [1112][3]
Molecular Weight 217.02 g/mol [2][3]
Monoisotopic Mass 215.95344 Da [11[3]
IUPAC Name 3-bromo-5-nitroaniline [3]

CAS Number 55215-57-1 [1][4]

Logical Relationship of Compound Identifiers and
Properties
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The following diagram illustrates the relationship between the different identifiers and key
properties of 3-Bromo-5-nitroaniline.

Key identifiers and properties of 3-Bromo-5-nitroaniline.

Experimental Protocols

While specific, detailed experimental protocols involving 3-Bromo-5-nitroaniline are highly
application-dependent, a general synthetic procedure is available.

Synthesis of 3-Bromo-5-nitroaniline from 1-Bromo-3,5-dinitrobenzene[5]

A general procedure for the synthesis of 3-bromo-5-nitroaniline involves the selective
reduction of one nitro group in 1-bromo-3,5-dinitrobenzene.[5]

o Reactants: To a solution of 1-bromo-3,5-dinitrobenzene (1 equivalent) in ethanol, an agueous
solution of 20% ammonium sulfide (NH4)2S, 2.2 equivalents) is added at room temperature.

[5]
» Reaction: The mixture is heated to reflux for 2 hours.[5]

o Workup: Upon completion, the reaction is cooled and diluted with ethyl acetate and water.
The organic layer is separated, washed with saturated saline, and concentrated under
reduced pressure.[5]

 Purification: The crude product is then purified by silica gel column chromatography using a
mixture of ethyl acetate and hexane as the eluent to yield 3-bromo-5-nitroaniline as an
orange solid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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